molecular formula C11H16N2O2 B8367938 1-tert-butyl-5-cyclopropyl-1H-pyrazole-4-carboxylic acid

1-tert-butyl-5-cyclopropyl-1H-pyrazole-4-carboxylic acid

Cat. No.: B8367938
M. Wt: 208.26 g/mol
InChI Key: MYPODQHMGFMTEW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-tert-butyl-5-cyclopropyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H16N2O2

Molecular Weight

208.26 g/mol

IUPAC Name

1-tert-butyl-5-cyclopropylpyrazole-4-carboxylic acid

InChI

InChI=1S/C11H16N2O2/c1-11(2,3)13-9(7-4-5-7)8(6-12-13)10(14)15/h6-7H,4-5H2,1-3H3,(H,14,15)

InChI Key

MYPODQHMGFMTEW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)N1C(=C(C=N1)C(=O)O)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-tert-butyl-5-cyclopropyl-1H-pyrazole-4-carboxylic acid methyl ester (921 mg, 4.14 mmol) in methanol (15 mL) and water (15 mL) was added LiOH (119 mg, 4.97 mmol). The reaction mixture was stirred at reflux overnight, and then the solution was concentrated under reduced pressure to remove the methanol. The residue was diluted with water and the solution was acidified to pH 2 with concentrated HCl. The resulting mixture was then extracted with ethyl acetate three times. The combined organic extracts were concentrated in vacuo to give 1-tert-butyl-5-cyclopropyl-1H-pyrazole-4-carboxylic acid (789 mg, 92%), which was used without further purification.
Name
1-tert-butyl-5-cyclopropyl-1H-pyrazole-4-carboxylic acid methyl ester
Quantity
921 mg
Type
reactant
Reaction Step One
Name
Quantity
119 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One

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